Cas no 874463-46-4 (ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate
• CAS No: 874463-46-4
• MF: C₁₈H₂₂N₄O₅
• MW: 374.391084194183
• CID: 5754025
• Update Time: 2025-05-27

ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-ethyl-3-nitro-2-oxoquinolin-4-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(1-ethyl-1,2-dihydro-3-nitro-2-oxo-4-quinolinyl)-, ethyl ester
• ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C18H22N4O5/c1-3-21-14-8-6-5-7-13(14)15(16(17(21)23)22(25)26)19-9-11-20(12-10-19)18(24)27-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key： ZKAHNHBHTWHQDD-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C2C3=C(N(CC)C(=O)C=2[N+]([O-])=O)C=CC=C3)CC1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 480.4±45.0 °C(Predicted)
• pka: 5.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate

Research Brief on Ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate (CAS: 874463-46-4)

Ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate (CAS: 874463-46-4) is a novel quinoline derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

The synthesis of ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate involves a multi-step process that includes the condensation of 1-ethyl-3-nitro-2-oxo-1,2-dihydroquinoline-4-carbaldehyde with piperazine, followed by esterification with ethyl chloroformate. The resulting compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its structural integrity and purity. These synthetic and analytical efforts are critical for ensuring the reproducibility and reliability of subsequent biological studies.

Recent in vitro studies have demonstrated that ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate exhibits significant inhibitory activity against a range of cancer cell lines, including breast, lung, and colon cancers. The compound appears to induce apoptosis through the activation of caspase-3 and caspase-9, suggesting a mitochondrial-dependent pathway. Additionally, it has shown moderate activity against bacterial strains such as Staphylococcus aureus and Escherichia coli, indicating its potential as a dual-action therapeutic agent.

Pharmacokinetic studies in animal models have revealed that ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate has a favorable bioavailability profile, with good absorption and distribution properties. However, its metabolism and elimination pathways require further investigation to optimize dosing regimens and minimize potential toxicity. Preliminary toxicological assessments indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models.

Future research directions for ethyl 4-(1-ethyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperazine-1-carboxylate include the exploration of its structure-activity relationships (SAR) to identify more potent analogs, as well as the development of targeted delivery systems to enhance its efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical scaffold and promising biological activities position it as a valuable candidate for further drug discovery and development.